Cas no 1804813-35-1 (4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804813-35-1
• MF: C₇H₄F₄INO₂
• MW: 337.010248184204
• CID: 4831221
• Update Time: 2025-10-28

4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F4INO2/c8-1-3-4(14)2-13-6(5(3)12)15-7(9,10)11/h2,14H,1H2
• InChI Key： BAQOEYCNOMQSJA-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1CF)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine

4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No 1804813-35-1, known as 4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including a fluoromethyl group, a hydroxyl group, an iodo substituent, and a trifluoromethoxy group. These functional groups contribute to the compound's distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of electron-withdrawing groups such as the trifluoromethoxy group in this compound significantly enhances its electronic properties, making it a promising candidate for applications in optoelectronics and advanced materials. Additionally, the hydroxyl and fluoromethyl groups introduce hydrophilic and lipophilic characteristics, respectively, which are crucial for drug design and bioavailability.

The synthesis of 4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. The use of iodine as a substituent is particularly advantageous in such reactions due to its high reactivity and ease of introduction into aromatic systems.

In terms of pharmacological applications, this compound has shown potential as a lead molecule in the development of new drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity or bind to specific receptors makes it a valuable tool in medicinal chemistry. Recent findings suggest that this compound may exhibit anti-inflammatory or antioxidant properties, which could be further explored in preclinical studies.

Moreover, the trifluoromethoxy group in this compound plays a critical role in stabilizing its structure and enhancing its thermal stability. This feature is particularly important for applications in high-performance materials, such as organic light-emitting diodes (OLEDs) or advanced polymers. The combination of these functional groups also imparts unique optical properties to the molecule, making it a candidate for use in sensors or imaging agents.

From an environmental perspective, understanding the degradation pathways of 4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine is essential for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes rapid hydrolysis under certain conditions, which could mitigate its persistence in the environment. However, further research is needed to fully understand its environmental fate and toxicity.

In conclusion, 4-(Fluoromethyl)-5-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine (CAS No 1804813-35-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.